Cas no 2363780-08-7 (5-bromo-4-chloro-6-(methyl-d3)pyrimidine)

• Product Name: 5-bromo-4-chloro-6-(methyl-d3)pyrimidine
• CAS No: 2363780-08-7
• MF: C₅H₄BrClN₂
• MW: 210.474143981934
• CID: 6824444
• PubChem ID: 172401924
• Update Time: 2025-03-01

5-bromo-4-chloro-6-(methyl-d3)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2363780-08-7
• 5-bromo-4-chloro-6-(methyl-d3)pyrimidine
• CS-22526

• Inchi： 1S/C5H4BrClN2/c1-3-4(6)5(7)9-2-8-3/h2H,1H3/i1D3
• InChI Key： COSNNPGRFRGVPC-FIBGUPNXSA-N
• SMILES： BrC1=C(N=CN=C1C([2H])([2H])[2H])Cl

Computed Properties

• Exact Mass: 208.94347Da
• Monoisotopic Mass: 208.94347Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų